Defect structure and percolation in the packing of bidispersed particles on a sphere†
Soft Matter Pub Date: 2017-08-21 DOI: 10.1039/C7SM00179G
Abstract
We study packings of bidispersed spherical particles on a spherical surface. The presence of curvature necessitates defects even for monodispersed particles; bidispersity either leads to a more disordered packing for nearly equal radii, or a higher fill fraction when the smaller particles are accommodated in the interstices of the larger spheres. Variation in the packing fraction is explained by a percolation transition, as chains of defects or scars previously discovered in the monodispersed case grow and eventually disconnect the neighbor graph.
![Graphical abstract: Defect structure and percolation in the packing of bidispersed particles on a sphere](http://scimg.chem960.com/usr/1/C7SM00179G.jpg)
![Defect structure and percolation in the packing of bidispersed particles on a sphere†](https://scimg.chem960.com/usr/1/C7SM00179G.jpg)
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Journal Name:Soft Matter
Research Products
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CAS no.: 121578-13-0